Cas no 99548-54-6 (Methyl 3-bromo-2-methylbenzoate)

Methyl 3-bromo-2-methylbenzoate structure

99548-54-6 structure

Product Name:Methyl 3-bromo-2-methylbenzoate

CAS No:99548-54-6

Molecular Formula:C₉H₉O₂Br

Molecular Weight:229.07056

MDL:MFCD09031772

CID:94729

PubChem ID:12929135

Methyl 3-bromo-2-methylbenzoate Properties

Names and Identifiers

- Methyl 3-bromo-2-methylbenzoate
- 3-Bromo-2-methylbenzoic Acid Methyl Ester
- 3-BROMO-2-METHYL-BENZOIC ACID METHYL ESTER
- Benzoic acid, 3-bromo-2-methyl-, methyl ester
- 3-Bromo-o-toluic Acid Methyl Ester
- Methyl 3-Bromo-o-toluate
- methyl 3-bromo-2-methylbenzoate
- SY011043
- J-522152
- AKOS014882717
- BCP24540
- AS-11290
- FT-0663774
- SCHEMBL257409
- AM82976
- MKQQTCSBXHAYQL-UHFFFAOYSA-N
- BENZOIC ACID,3-BROMO-2-METHYL-, METHYL ESTER
- M2543
- MFCD09031772
- AC-9419
- 99548-54-6
- methyl3-bromo-2-methylbenzoate
- DTXSID20513208
- methyl?3-bromo-2-methylbenzoate
- EN300-211828
- CS-W005509
- +Expand
- MDL： MFCD09031772
- InChIKey： MKQQTCSBXHAYQL-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H9BrO2/c1-6-7(9(11)12-2)4-3-5-8(6)10/h3-5H,1-2H3
- SMILES： COC(=O)C1=C(C)C(Br)=CC=C1

Computed Properties

Exact Mass: 227.97859g/mol
Surface Charge: 0
XLogP3: 2.8
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 227.97859g/mol
Monoisotopic Mass: 227.97859g/mol
Topological Polar Surface Area: 26.3Å²
Heavy Atom Count: 12
Complexity: 170
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1

Experimental Properties

LogP: 2.54410
PSA: 26.30000
Boiling Point: 140°C/21mmHg(lit.)
Flash Point: 108.785℃
Color/Form: White solid
Density: 1.434

Methyl 3-bromo-2-methylbenzoate Security Information

Symbol: GHS07
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Prompt：warning
Storage Condition：Inert atmosphere,Room Temperature
Signal Word：Warning

Methyl 3-bromo-2-methylbenzoate Customs Data

HS CODE：2916399090
Customs Data：

China Customs Code:
2916399090

Overview:

2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

Summary:

2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Methyl 3-bromo-2-methylbenzoate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003S82-1g	Methyl 3-bromo-2-methylbenzoate	99548-54-6	98%	1g	$4.00	2024-04-19
A2B Chem LLC	AB75746-1g	Methyl 3-bromo-2-methylbenzoate	99548-54-6	98%	1g	$4.00	2024-07-18
Aaron	AR003SGE-1g	Methyl 3-bromo-2-methylbenzoate	99548-54-6	98%	1g	$4.00	2024-07-18
Alichem	A015008481-250mg	Methyl 3-bromo-2-methylbenzoate	99548-54-6	97%	250mg	$480.00	2023-08-31
Ambeed	A110620-1g	Methyl 3-bromo-2-methylbenzoate	99548-54-6	98%	1g	$5.0	2024-07-16
Apollo Scientific	OR40654-5g	Methyl 3-bromo-2-methylbenzoate	99548-54-6	97%	5g	£12.00	2024-05-23
Chemenu	CM100409-100g	methyl 3-bromo-2-methylbenzoate	99548-54-6	98%	100g	$***	2023-05-29
ChemScence	CS-W005509-5g	Methyl 3-bromo-2-methylbenzoate	99548-54-6	99.87%	5g	$12.0	2022-04-26
Crysdot LLC	CD12000205-100g	Methyl 3-bromo-2-methylbenzoate	99548-54-6	98%	100g	$253
Enamine	EN300-211828-0.05g	methyl 3-bromo-2-methylbenzoate	99548-54-6	95%	0.05g	$19.0	2023-09-16

Methyl 3-bromo-2-methylbenzoate Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:99548-54-6)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:99548-54-6)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

Methyl 3-bromo-2-methylbenzoate Related Literature

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5. B-TUD-1: a versatile mesoporous catalyst†

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Juzhe Liu,Yongfei Ji,Jianwei Nai,Xiaogang Niu,Lin Guo Energy Environ. Sci., 2018,11, 1736-1741
7. Nitration of iron corrolates: further evidence for non-innocence of the corrole ligand†

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10. Synthesis and characterization of guanidinate tin(ii) complexes for ring-opening polymerization of cyclic esters†

Phonpimon Wongmahasirikun Dalton Trans., 2020,49, 8460-8471

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:99548-54-6)Methyl 3-bromo-2-methylbenzoate

Purity:99%

Quantity:500g

Price($):337.0